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Compound of Interest

5-Bromopyrimidin-2(1H)-one
Compound Name:
hydrobromide

Cat. No.: B1338041

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive, step-by-step guide for the safe
disposal of 5-Bromopyrimidin-2(1H)-one hydrobromide, a halogenated organic compound.
Adherence to these procedures is essential for ensuring a safe laboratory environment and
maintaining regulatory compliance.

Hazard Profile and Safety Precautions

Before handling 5-Bromopyrimidin-2(1H)-one hydrobromide, it is imperative to consult the
Safety Data Sheet (SDS) for the compound. The primary hazards associated with this and
similar brominated pyrimidines include:

» Skin and eye irritation: The compound can cause serious irritation upon contact with skin and
eyes.[1][2]

e Respiratory irritation: Inhalation of dust may lead to respiratory tract irritation.[1][2]
o Harmful if swallowed: Ingestion of the compound can be harmful.[1]

Personal Protective Equipment (PPE): To mitigate these risks, the following PPE is mandatory
when handling 5-Bromopyrimidin-2(1H)-one hydrobromide:
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o Eye Protection: Safety glasses with side-shields or chemical safety goggles.
e Hand Protection: Chemical-resistant gloves, such as nitrile rubber.
o Skin and Body Protection: A laboratory coat and appropriate footwear.

o Respiratory Protection: In a well-ventilated area, preferably a chemical fume hood, is
essential. If dust formation is likely, a NIOSH-approved respirator should be used.[1]

Quantitative Data Summary

For a comprehensive understanding of the substance's properties, the following table
summarizes key quantitative data for the closely related 5-Bromopyrimidine.

Property Value

Molecular Formula CaHsBrN2
Molecular Weight 158.98 g/mol
Melting Point 67-73 °C

GHS Hazard Statements H315, H319, H335

Data for 5-Bromopyrimidine, a closely related compound.[1]

Step-by-Step Disposal Protocol

The disposal of 5-Bromopyrimidin-2(1H)-one hydrobromide must be conducted in strict
accordance with local, state, and federal regulations. Under no circumstances should this
chemical be disposed of down the drain or in regular municipal trash.

1. Waste Ildentification and Segregation:

o All waste containing 5-Bromopyrimidin-2(1H)-one hydrobromide must be classified as
hazardous waste.[1]

e As a halogenated organic compound, it must be segregated from non-halogenated organic
waste streams.[1]
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Keep this waste separate from incompatible materials, particularly strong oxidizing agents.[1]
. Waste Collection and Container Requirements:

Solid Waste: All contaminated lab supplies, including weighing paper, gloves, and pipette
tips, should be collected in a designated, clearly labeled solid hazardous waste container.[1]

Liquid Waste: If 5-Bromopyrimidin-2(1H)-one hydrobromide is in a solution, it should be
collected in a dedicated container for halogenated organic solvent waste.

Container Specifications: Waste containers should be made of a compatible material, such
as high-density polyethylene (HDPE), and must be in good condition with a secure, leak-
proof closure.

. Labeling:

The waste container must be clearly and accurately labeled with the words "Hazardous
Waste."

The full chemical name, "5-Bromopyrimidin-2(1H)-one hydrobromide," must be written on
the label.

Include the appropriate hazard pictograms (e.g., irritant).

The date when waste was first added to the container (the accumulation start date) must be
clearly marked.[1]

. Storage:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) at or
near the point of generation.[1]

The SAA should be under the control of the operator of the process generating the waste.
Ensure the storage area is secure and regularly inspected for any signs of leakage.[1]

. Professional Disposal:
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e The final disposal of 5-Bromopyrimidin-2(1H)-one hydrobromide must be carried out by a
licensed and certified hazardous waste disposal company.[1]

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the waste.

e The recommended method of disposal is high-temperature incineration in a chemical
incinerator equipped with an afterburner and scrubber to neutralize harmful combustion
byproducts.[1]

Experimental Workflow and Disposal Decision
Pathway

The following diagram illustrates the decision-making process and workflow for the proper
handling and disposal of 5-Bromopyrimidin-2(1H)-one hydrobromide.
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Disposal Workflow for 5-Bromopyrimidin-2(1H)-one hydrobromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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